4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

Core Science & Biosynthesis

An In-depth Technical Guide on the pKa Values and Basicity of the Piperidine Nitrogen in tert-Butoxy Derivatives

Abstract

The piperidine motif is a ubiquitous structural element in a vast array of pharmaceuticals and biologically active compounds. The basicity of the piperidine nitrogen, quantified by its pKa value, is a critical determinant of a molecule's pharmacokinetic and pharmacodynamic properties, including solubility, membrane permeability, and target binding. The introduction of a tert-butoxycarbonyl (Boc) group onto the piperidine nitrogen is a common strategy in organic synthesis to "protect" the amine.[1][2] However, this modification profoundly alters the electronic environment of the nitrogen atom, leading to a significant decrease in its basicity. This technical guide provides a comprehensive analysis of the factors governing the pKa of the piperidine nitrogen and the impact of tert-butoxy substitution. It will delve into the underlying electronic and steric effects, present experimental and computational methodologies for pKa determination, and offer a comparative data summary for researchers in drug discovery and development.

Introduction: The Fundamental Basicity of Piperidine

Piperidine is a saturated heterocyclic amine with a six-membered ring.[3] The nitrogen atom in the ring possesses a lone pair of electrons, which is readily available for protonation, making piperidine a moderately strong base. The pKa of the conjugate acid of piperidine is approximately 11.22.[3] This value reflects the equilibrium between the protonated piperidinium ion and the free base in an aqueous solution. The basicity of the piperidine nitrogen is influenced by the sp³ hybridization of the nitrogen atom and the electron-donating inductive effect of the alkyl chains within the ring.[4][5]

The Influence of the tert-Butoxycarbonyl (Boc) Group

The introduction of a tert-butoxycarbonyl (Boc) group to the piperidine nitrogen dramatically reduces its basicity. This is a crucial consideration in multi-step syntheses where the Boc group is employed as a protecting group for the amine functionality.[2][6] The reduction in basicity can be attributed to a combination of electronic and steric effects.

Electronic Effects

The Boc group is a carbamate, which contains a carbonyl group directly attached to the nitrogen atom. This configuration allows for the delocalization of the nitrogen's lone pair of electrons into the carbonyl's π-system through resonance.[7][8] This resonance effect significantly decreases the electron density on the nitrogen atom, making it a much weaker proton acceptor.[4] The delocalization of the lone pair can be visualized as follows:

This delocalization is the primary reason for the substantial drop in the basicity of N-Boc-piperidine compared to piperidine.

Steric Effects

While the electronic effect is dominant, the bulky tert-butyl group of the Boc moiety also introduces steric hindrance around the nitrogen atom. This steric bulk can impede the approach of a proton to the nitrogen lone pair, further contributing to the reduced basicity. However, the impact of steric hindrance on the pKa is generally considered secondary to the powerful electron-withdrawing resonance effect of the carbonyl group.

Comparative pKa Values

To illustrate the profound effect of the Boc group, a comparison of the pKa values of piperidine and its N-Boc derivative is essential.

Compound	Structure	pKa of Conjugate Acid
Piperidine

~11.22[3]N-Boc-piperidine~-1.28 (Predicted)[9]

Note: The pKa of N-Boc-piperidine is often not experimentally determined in aqueous solution due to its very low basicity and is typically predicted computationally.

The dramatic decrease in the pKa value highlights the transformation of the piperidine nitrogen from a moderately strong base to a very weak one upon Boc protection.

Experimental and Computational Determination of pKa

Accurate determination of pKa values is crucial for understanding and predicting the behavior of molecules in biological systems. Several experimental and computational methods are employed for this purpose.

Experimental Methodologies

Potentiometric Titration: This is a highly accurate and widely used method for determining pKa values.[10][11][12] It involves the gradual addition of a strong acid or base to a solution of the compound while monitoring the pH. The pKa is determined from the midpoint of the titration curve.[10]

Experimental Protocol: Potentiometric Titration

• Sample Preparation: A precisely weighed amount of the piperidine derivative is dissolved in a suitable solvent (e.g., water or a water/co-solvent mixture). The concentration should be accurately known.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

• Data Acquisition: The pH of the solution is measured and recorded after each addition of the titrant, allowing the system to reach equilibrium.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point.

NMR Spectroscopy: NMR spectroscopy can also be used to determine pKa values by monitoring the chemical shift changes of specific nuclei (e.g., ¹H or ¹³C) as a function of pH.[10] The data is then fitted to the Henderson-Hasselbalch equation to calculate the pKa.[10]

Computational Methodologies

In silico methods are increasingly used to predict pKa values, especially for compounds that are difficult to analyze experimentally.[13][14]

Quantum Mechanical (QM) Calculations: Methods like Density Functional Theory (DFT) can be used to calculate the Gibbs free energy of the protonated and deprotonated states of a molecule.[15][16] The pKa can then be derived from the difference in these free energies.

Quantitative Structure-Activity Relationship (QSAR) Models: These models use statistical methods to correlate the chemical structure of a molecule with its pKa.[14] Machine learning algorithms are often employed to build predictive models from large datasets of known pKa values.[13]

Impact of other tert-Butoxy Derivatives on Piperidine Basicity

The position of a tert-butoxy group on the piperidine ring, other than on the nitrogen, will have a different and less dramatic effect on the basicity of the nitrogen. For instance, in 4-tert-butoxy-piperidine, the tert-butoxy group is at the 4-position of the ring. In this case, the primary influence on the nitrogen's basicity will be through inductive effects. The oxygen atom of the tert-butoxy group is electronegative and will exert an electron-withdrawing inductive effect, which is expected to slightly decrease the basicity of the piperidine nitrogen compared to unsubstituted piperidine. However, this effect is significantly weaker than the resonance effect of a directly attached Boc group.

Conclusion

The basicity of the piperidine nitrogen is a fundamental property that is drastically altered by the introduction of a tert-butoxycarbonyl (Boc) group. The powerful electron-withdrawing resonance effect of the carbamate functionality in the Boc group is the primary reason for the significant decrease in pKa, transforming the moderately basic piperidine into a very weak base. Understanding this chemical principle is paramount for researchers in drug development and organic synthesis when designing synthetic routes and interpreting the physicochemical properties of piperidine-containing molecules. The choice of experimental or computational methods for pKa determination should be guided by the specific requirements of the research and the properties of the compound under investigation.

References

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Safety Data Sheet (SDS) and hazard identification for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

An In-depth Technical Guide to the Safety Data Sheet (SDS) and Hazard Identification for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the potential hazards and safe handling practices for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine. As a novel or specialized chemical intermediate, a comprehensive and officially registered Safety Data Sheet (SDS) may not be readily available. Therefore, this document has been constructed by a Senior Application Scientist to provide a robust safety framework by extrapolating data from structurally analogous compounds and applying established principles of chemical hazard assessment. The primary focus is on ensuring user safety through a deep understanding of the potential risks and the implementation of rigorous, self-validating safety protocols.

Compound Overview and Inferred Hazard Profile

4-{[4-(Tert-butoxy)phenyl]methyl}piperidine is a substituted piperidine derivative. The molecule incorporates a piperidine ring, which is a common scaffold in many pharmaceuticals and bioactive molecules, linked via a methylene bridge to a 4-tert-butoxyphenyl group. Its utility in medicinal chemistry and drug discovery is significant, potentially as a building block for more complex molecules.

Given the absence of a specific SDS, a hazard assessment must be based on the constituent chemical moieties: the piperidine core and the substituted aromatic ring. Piperidine itself is a flammable, corrosive, and toxic substance.[1][2] Aromatic compounds can present a range of hazards, including irritation and potential for systemic effects. The tert-butoxycarbonyl (Boc) group, when present on a piperidine ring, can modulate its reactivity and physical properties, but the fundamental hazards of the core structures should be considered.

Based on an analysis of related compounds, 4-{[4-(tert-butoxy)phenyl]methyl}piperidine should be treated as a substance with the potential to cause skin and eye irritation, and may be harmful if swallowed, inhaled, or absorbed through the skin.

GHS Classification and Hazard Statements (Inferred)

The following Globally Harmonized System (GHS) classification is inferred from structurally related piperidine and aromatic compounds. Researchers should handle this compound, at a minimum, with the precautions appropriate for these classifications.

Hazard Class	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	Warning	H302: Harmful if swallowed.[3][4]
Skin Corrosion/Irritation (Category 2)	Warning	H315: Causes skin irritation.[5][6]
Serious Eye Damage/Eye Irritation (Category 2A)	Warning	H319: Causes serious eye irritation.[5][6]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	Warning	H335: May cause respiratory irritation.[7]

Precautionary Statements (Selected): [3][8][9]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Physicochemical Properties

Specific experimental data for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine is not widely published. The following table provides estimated or analogous data.

Property	Value	Source/Rationale
Molecular Formula	C17H27NO	Calculated
Molecular Weight	261.41 g/mol	Calculated
Appearance	Likely a solid or oil at room temperature.	Based on similar compounds.
Boiling Point	Not determined.	High boiling point expected due to molecular weight.
Melting Point	Not determined.	-
Solubility	Likely soluble in organic solvents.	Based on the aromatic and aliphatic character.

Experimental Protocols for Safe Handling

The causality behind these protocols is to establish a multi-layered defense against exposure, assuming the compound is hazardous.

4.1. Personal Protective Equipment (PPE)

A standard PPE ensemble for handling this compound should include:

• Eye Protection: Chemical safety goggles and a face shield.[9]

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use and changed frequently.[10]

• Body Protection: A flame-retardant lab coat and, for larger quantities, a chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[5] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge may be necessary.

4.2. Engineering Controls

All manipulations of the solid or solutions of this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5] An emergency eyewash station and safety shower must be readily accessible.

4.3. Handling and Storage

• Handling: Avoid generating dust. Use non-sparking tools.[10] Grounding and bonding may be necessary if large quantities of flammable solvents are used in conjunction with this compound.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Keep away from strong oxidizing agents and acids.

4.4. Workflow for Handling Potentially Hazardous Compounds

Caption: Workflow for handling potentially hazardous chemicals.

Toxicological Profile (Inferred)

A definitive toxicological profile requires extensive testing. However, based on analogous compounds, the following can be inferred:

• Acute Toxicity: Likely to be harmful if ingested.[3][4] The piperidine moiety can cause CNS depression and other systemic effects.

• Skin and Eye Irritation: Expected to be an irritant to the skin and eyes.[5][6] Prolonged contact may lead to dermatitis.

• Sensitization: Some piperidine derivatives can be skin sensitizers. The potential for this compound to cause sensitization is unknown but should be considered.

• Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available. In the absence of data, it should not be assumed that the compound is non-carcinogenic, non-mutagenic, or without reproductive hazards.

Emergency Procedures

• In case of Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• In case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

• In case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[4]

• In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[4]

• Spill Response: Evacuate personnel to a safe area. Wear appropriate PPE. Absorb spill with inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.[5]

Risk Assessment Logic

When working with a new or poorly characterized compound, a thorough risk assessment is crucial. The following diagram illustrates the logical flow of this process.

Caption: Risk assessment workflow for new chemical entities.

Conclusion

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• Safety Data Sheet: Piperidine - Carl ROTH. (URL: )
• TERT-BUTYL 4-CYANO-4-((TOSYLOXY)-METHYL)
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Protocols & Analytical Methods

Scalable synthesis routes for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

An In-Depth Guide to the Scalable Synthesis of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as one of the most prevalent N-heterocyclic scaffolds in pharmaceuticals.[1][2] Its derivatives are integral to over twenty classes of drugs, demonstrating a vast range of biological activities, including antimicrobial, anticancer, and antidepressant properties.[3] The specific molecule, 4-{[4-(tert-butoxy)phenyl]methyl}piperidine, serves as a crucial intermediate in the synthesis of more complex active pharmaceutical ingredients (APIs). The tert-butyl ether acts as a stable, bulky protecting group for the phenol, which can be deprotected in later synthetic stages. Developing scalable, efficient, and cost-effective routes to this intermediate is therefore a critical task for process chemists and drug development professionals.[1] This guide provides a detailed analysis of two robust, scalable synthetic strategies, offering insights into the causality behind experimental choices and providing comprehensive, actionable protocols.

Strategic Overview: Disconnecting the Target Molecule

At a high level, the synthesis of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine can be approached by forming either the key C-N bond between the benzyl group and the piperidine nitrogen, or the C-C bond between the phenyl ring and the piperidinemethyl moiety. This guide will focus on two of the most industrially viable methods that exemplify these disconnections:

• Reductive Amination: A C-N bond-forming strategy that couples 4-(tert-butoxy)benzaldehyde with piperidine in a one-pot reaction. This is often the most direct and atom-economical approach.[4]

• Nucleophilic Substitution: A C-C bond-forming strategy that involves coupling an activated piperidine precursor, such as a tosylate derived from 4-(hydroxymethyl)piperidine, with a suitable organometallic reagent of the 4-tert-butoxyphenyl group.

Caption: High-level synthetic disconnection approaches for the target molecule.

Route 1: One-Pot Reductive Amination

Reductive amination is a cornerstone of amine synthesis due to its efficiency and operational simplicity, accounting for a significant portion of C-N bond formations in the pharmaceutical industry.[4] This method involves the reaction of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the target amine.[5]

Mechanistic Rationale & Reagent Selection

The one-pot reaction between 4-(tert-butoxy)benzaldehyde and piperidine is a classic example. The key to a successful and scalable one-pot synthesis is the choice of reducing agent.

• Sodium Triacetoxyborohydride (STAB): STAB is the preferred reagent for this transformation.[6][7] Unlike stronger reducing agents like sodium borohydride (NaBH₄), STAB is a milder, more selective agent. It readily reduces the iminium ion intermediate formed from the aldehyde and amine but is slow to reduce the starting aldehyde. This selectivity prevents the wasteful formation of 4-(tert-butoxy)benzyl alcohol as a side product, leading to higher yields and simpler purification.[7] The reaction is typically performed in chlorinated solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[6]

Experimental Workflow: Reductive Amination

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Storage and handling requirements for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

For Researchers, Scientists, and Drug Development Professionals

A Note from the Senior Application Scientist

Core Chemical Profile and Hazard Assessment

While detailed experimental data for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine is limited, its chemical structure, featuring a piperidine ring, suggests that it should be handled with the same precautions as other piperidine derivatives. Piperidines are known to be flammable, corrosive, and toxic.[1][2]

Structural Features and Inferred Properties:

• Piperidine Moiety: The foundational six-membered nitrogen-containing heterocycle is a strong organic base. This basicity can lead to incompatibility with acidic compounds. Piperidine itself is a flammable and corrosive liquid with a pungent odor.[2]

• Tert-butoxy Phenyl Group: The tert-butoxy group is a bulky, lipophilic protecting group. Its presence may influence the compound's solubility and reactivity.

Inferred Hazard Classification:

Based on analogous compounds, 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine should be treated as a substance with the following potential hazards until proven otherwise:

• Flammable Solid or Liquid: Many piperidine derivatives are flammable.[1]

• Acute Toxicity (Oral, Dermal, Inhalation): Piperidines can be toxic if ingested, absorbed through the skin, or inhaled.[1]

• Skin Corrosion/Irritation: The basic nature of the piperidine nitrogen can cause skin burns or irritation.[2]

• Serious Eye Damage/Irritation: Contact with eyes can lead to severe damage.[1]

A thorough risk assessment should be conducted before any handling of this compound.

Storage and Stability

Proper storage is crucial to maintain the integrity of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine and to ensure the safety of laboratory personnel.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry, well-ventilated area.[3] Recommended storage temperature is typically between 2-8°C for many similar research chemicals to minimize degradation.	Lower temperatures slow down potential degradation pathways. A dry environment prevents hydrolysis of the tert-butoxy group.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent potential oxidation or reaction with atmospheric moisture and carbon dioxide.
Container	Use a tightly sealed, clearly labeled container made of a compatible material (e.g., amber glass or a suitable plastic).	Prevents contamination and leakage. Amber glass protects from light, which can catalyze degradation.
Location	Store in a designated chemical storage cabinet, away from incompatible materials.[3]	Segregation prevents accidental mixing with incompatible substances, which could lead to hazardous reactions.

Incompatible Materials

To prevent hazardous reactions, avoid storing 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine with the following:

• Strong Acids: The basic piperidine nitrogen will react exothermically with acids.[3]

• Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions.[3]

• Acid Chlorides and Anhydrides: Will react with the secondary amine of the piperidine ring.[3]

Handling Protocols

A systematic approach to handling is essential to minimize exposure and ensure experimental reproducibility.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine:

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any signs of degradation before use.

• Body Protection: A lab coat and, for larger quantities, a chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

General Handling Workflow

Figure 1: General workflow for handling 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine.

Step-by-Step Weighing and Dispensing Protocol

• Preparation:

  • Ensure the chemical fume hood is operational and the work surface is clean.

  • Place all necessary equipment (spatula, weighing paper/boat, container for the weighed compound) inside the fume hood.

  • Don all required PPE.

• Dispensing:

  • Carefully open the container of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine inside the fume hood.

  • Use a clean spatula to transfer the desired amount of the compound onto the weighing paper or boat on a tared analytical balance.

  • Avoid generating dust. If the compound is a fine powder, handle it with extra care.

• Cleanup:

  • Tightly seal the container of the stock compound.

  • Carefully transfer the weighed compound to the reaction vessel.

  • Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

  • Dispose of the weighing paper/boat and any contaminated wipes in the designated solid chemical waste container.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Response

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Response Protocol

Figure 2: Emergency response workflow for a spill of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine.

Waste Disposal

All waste containing 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine must be treated as hazardous waste.

• Solid Waste: Contaminated consumables (gloves, wipes, weighing paper) and excess solid compound should be placed in a clearly labeled, sealed container for hazardous solid waste.

• Liquid Waste: Solutions containing the compound should be collected in a designated, sealed container for hazardous liquid waste. The container should be labeled with the full chemical name and approximate concentration.

• Disposal Procedures: Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.

References

• Oreate AI. (2026, January 8). Understanding Piperidine: Properties, Uses, and Safety Precautions. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 4-(4-Methoxyphenyl)piperidine | C12H17NO | CID 10679270 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Preparation of salt forms of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine for bioavailability

Executive Summary & Molecule Analysis

Objective: To identify and prepare thermodynamically stable, bioavailable salt forms of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine (hereafter referred to as Compound-TB ), while strictly mitigating the risk of acid-catalyzed deprotection of the tert-butoxy moiety.

Compound-TB Profile:

• Core Structure: Secondary amine (Piperidine ring).

• Lipophilicity: High (LogP predicted > 3.5); Free base is likely a viscous oil or low-melting solid with poor aqueous solubility.

• Basicity (

  ): (Piperidine nitrogen).

• Critical Liability: The tert-butoxy ether is acid-labile.[1] Exposure to strong mineral acids (e.g., HCl, HBr, H₂SO₄) or high temperatures in acidic media risks cleavage to the phenol impurity (4-[(4-piperidinyl)methyl]phenol).

The Challenge: Standard salt screening often defaults to Hydrochloric Acid (HCl). For Compound-TB, HCl poses a stability risk (isobutylene loss). Therefore, this protocol prioritizes organic anions and weaker inorganic acids to balance high solubility with chemical integrity.

Pre-Formulation Strategy: The "Safe-Acid" Matrix

To ensure salt formation without degradation, we apply the

Rule : Since Compound-TB has a , we require acids with . However, to protect the tert-butoxy group, we select acids with moderate strength ( 1.9 – 4.0).

Table 1: Counter-ion Candidates & Risk Assessment

Acid Candidate	pKa (1st)	Risk Level	Rationale
L-Tartaric Acid	2.98	Low	Excellent hydrogen bonding; forms stable crystalline lattices.
Fumaric Acid	3.03	Low	High melting points common; non-hygroscopic.
Phosphoric Acid	2.15	Medium	Good solubility; requires strict stoichiometry to avoid excess acidity.
Succinic Acid	4.21	Low	Gentler pH environment; good for stability.
Hydrochloric Acid	-6.0	High	NOT RECOMMENDED for primary screen due to hydrolysis risk.

Decision Logic & Workflow

The following decision tree illustrates the autonomous logic required to navigate the stability/solubility trade-off.

Figure 1: Strategic workflow for selecting acid-labile precursor salts. Note the feedback loop from Stability Testing back to Selection if cleavage occurs.

Experimental Protocols

Protocol A: High-Throughput "Soft" Salt Screening (Micro-Scale)

Use this protocol to identify crystalline hits using 50–100 mg of material.

Reagents:

• Compound-TB (Free Base).

• Acids (1.05 equivalents): L-Tartaric, Fumaric, Succinic, Phosphoric (85%).

• Solvents: Isopropanol (IPA), Ethyl Acetate (EtOAc), Ethanol (EtOH).

Procedure:

• Dissolution: Dissolve 50 mg of Compound-TB in 500 µL of solvent. If oil persists, add mild heat (40°C).

• Acid Addition: Add 1.05 molar equivalents of the selected acid (dissolved in hot EtOH if solid) dropwise.

  • Critical Control: Do not dump acid. Slow addition prevents localized low pH spikes that could cleave the ether.

• Crystallization:

  • Stir at room temperature for 2 hours.

  • If no precipitate: Cool to 4°C for 24 hours (Cooling Crystallization).

  • If still clear: Add anti-solvent (n-Heptane) dropwise until turbid (Anti-solvent Crystallization).

• Isolation: Centrifuge or filter. Dry solids at 40°C under vacuum.

Protocol B: Chemical Stability Validation (The "Stress Test")

Before scale-up, you MUST validate that the salt formation did not degrade the molecule.

Objective: Detect the phenol impurity (cleavage product). Method: HPLC (Reverse Phase).

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase: A: 0.1% Ammonium Acetate (pH 5.0); B: Acetonitrile. Avoid TFA in mobile phase to prevent on-column degradation.

• Gradient: 10% B to 90% B over 15 mins.

• Detection: UV at 254 nm.

Acceptance Criteria:

• Phenol impurity peak area < 0.1%.

• If Phenol > 0.5%, discard the salt form (too acidic).

Scale-Up & Bioavailability Assessment

Once a stable crystalline salt (e.g., Compound-TB Tartrate) is identified, proceed to scale up (1–5 g) and assess bioavailability potential.

Protocol C: Intrinsic Dissolution Rate (IDR)

This predicts in vivo absorption better than solubility alone.

Setup:

• Apparatus: Wood’s Apparatus (Rotating Disk) or standard USP Dissolution Bath (Paddle) using a pellet die.

• Medium: Simulated Gastric Fluid (SGF) pH 1.2 (without pepsin) and Phosphate Buffer pH 6.8.

Procedure:

• Compress 100 mg of the salt into a pellet at 2000 psi (ensure constant surface area).

• Immerse in 500 mL medium at 37°C, rotation 50 rpm.

• Sample every 5 minutes for 30 minutes.

• Calculation: Plot Cumulative Amount Dissolved vs. Time.

Interpretation:

• IDR > 1.0: High absorption potential (likely BCS Class 1 behavior if permeability is high).

• IDR < 0.1: Dissolution rate-limited absorption (requires micronization).

Visualizing the Stability Logic

The following diagram details the chemical mechanism risks managed during this protocol.

Figure 2: Mechanistic pathway showing why organic acids are preferred to prevent the "Isobutylene Leaving Group" degradation pathway.

References

• Serajuddin, A. T. M. (2007).[2] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.[2] Link

• Stahl, P. H., & Wermuth, C. G. (Eds.).[3] (2002).[4] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The definitive guide on counter-ion selection). Link

• Greene, T. W., & Wuts, P. G. M. (1999).[5][6] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience.[5] (Reference for acid stability of tert-butyl ethers). Link

• FDA Guidance for Industry. (2000). ANDAs: Pharmaceutical Solid Polymorphism. (Regulatory context for salt form characterization). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 3. pharmtech.com [pharmtech.com]
• 4. KiloMentor: Preparation of Pharmaceutical Salts [kilomentor.blogspot.com]
• 5. tert-Butyl Ethers [organic-chemistry.org]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Technical Notes & Optimization

Improving reaction yields for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine synthesis

Welcome to the technical support center for the synthesis of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize reaction yields and purity.

The synthesis of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine, a valuable building block in medicinal chemistry, is most commonly achieved through a reductive amination reaction. This process involves the condensation of a piperidine derivative with a substituted benzaldehyde, followed by in-situ reduction of the resulting imine or enamine intermediate. While seemingly straightforward, this reaction is prone to several challenges that can significantly impact yield and purity. This guide will address these common issues with scientifically grounded explanations and actionable protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine?

The most prevalent and efficient method is the reductive amination between a suitable piperidine precursor, such as N-Boc-4-piperidone or piperidin-4-one itself, and 4-(tert-butoxy)benzaldehyde.[1][2] This one-pot reaction typically involves the formation of an iminium ion intermediate, which is then reduced by a mild hydride agent.[1]

Q2: I am observing a significant amount of a byproduct with a mass corresponding to the alcohol of my starting aldehyde. What is causing this?

This indicates that the reduction of the aldehyde is competing with the reductive amination pathway. This side reaction is common when using strong reducing agents or when the imine formation is slow.[3][4] The choice of reducing agent is critical; milder reagents like sodium triacetoxyborohydride (STAB) are generally preferred as they selectively reduce the iminium ion over the ketone or aldehyde.[1][5]

Q3: My reaction is sluggish and gives a low yield of the desired product. How can I improve the reaction rate and conversion?

Several factors can contribute to a slow or incomplete reaction:

• Steric Hindrance: While less of a concern with piperidone and benzaldehyde derivatives, significant steric bulk on either reactant can slow down the initial condensation step.

• pH of the Reaction Medium: Imine formation is often catalyzed by a weak acid, such as acetic acid.[5][6] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. However, an excessively acidic environment will protonate the amine, rendering it non-nucleophilic. Therefore, optimizing the amount of acid catalyst is crucial.

• Inefficient Water Removal: The condensation step to form the imine or enamine releases a molecule of water. In some cases, the presence of this water can shift the equilibrium back towards the starting materials. While not always necessary for reductive aminations with STAB, using a dehydrating agent or a solvent that allows for azeotropic removal of water can sometimes be beneficial.

Q4: I am using N-Boc-4-piperidone as my starting material. What are the best conditions for the final Boc deprotection step?

The tert-butoxycarbonyl (Boc) protecting group is reliably removed under acidic conditions.[7] A common and effective method is treatment with a strong acid like trifluoroacetic acid (TFA) in a solvent such as dichloromethane (DCM).[7][8] Alternatively, a solution of hydrochloric acid in an organic solvent like dioxane or methanol can be used.[9] It is important to ensure the deprotection goes to completion to avoid purification challenges.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the synthesis of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine via reductive amination.

Problem 1: Low Yield of the Desired Product

Potential Cause	Explanation	Recommended Solution
Suboptimal Reducing Agent	Strong reducing agents (e.g., sodium borohydride) can prematurely reduce the starting aldehyde.	Switch to a milder and more selective reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride.[5]
Incorrect Stoichiometry	An excess or deficit of either the amine or aldehyde can lead to incomplete conversion or side reactions.	Typically, a slight excess (1.1-1.2 equivalents) of the amine is used to drive the reaction to completion.
Inadequate Acid Catalysis	Insufficient acid will result in slow imine formation, while too much acid will protonate the amine, inhibiting the reaction.	Add a catalytic amount of a weak acid like acetic acid (typically 0.1 equivalents).[6]
Reaction Temperature Too Low	The initial condensation step may require some thermal energy to proceed at a reasonable rate.	While many reductive aminations proceed at room temperature, gentle heating (e.g., 40-50 °C) can sometimes improve the rate of imine formation before the reduction step.[10]

Problem 2: Formation of Side Products

Side Product	Explanation	Recommended Solution
4-(tert-butoxy)benzyl alcohol	Reduction of the starting aldehyde.	Use a milder reducing agent like STAB.[5] Ensure the imine is pre-formed before adding the reducing agent if using a less selective one.
Over-alkylation Products	The product amine can react with another molecule of the aldehyde and reducing agent to form a tertiary amine.	This is more common with primary amines. Using a slight excess of the piperidine starting material can help minimize this.[11]
Bis-aminated Product	If starting with piperidine, the secondary amine product can react with another aldehyde molecule.	This is less likely when using a protected piperidone, but if using piperidine directly, controlling the stoichiometry is critical.

Problem 3: Difficult Purification

Issue	Explanation	Recommended Solution
Incomplete Boc Deprotection	Residual Boc-protected product co-eluting with the final product.	Ensure the deprotection reaction goes to completion by monitoring with TLC or LC-MS. If necessary, increase the reaction time or the amount of acid.[7]
Emulsion during Workup	The basic nature of the product can lead to emulsions during aqueous extraction.	Use a brine wash to break up emulsions. Alternatively, consider using a solid-supported extraction technique.
Product is an Oil	The free base of the product may be an oil, making handling and purification difficult.	Convert the final product to a salt (e.g., hydrochloride or citrate) by treating a solution of the free base with the corresponding acid.[9] The salt is often a crystalline solid that is easier to purify by recrystallization.

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This is the most common and generally high-yielding method.[5]

Materials:

• N-Boc-4-piperidone

• 4-(tert-butoxy)benzaldehyde

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of N-Boc-4-piperidone (1.0 eq) in DCE, add 4-(tert-butoxy)benzaldehyde (1.0-1.1 eq) and a catalytic amount of acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium intermediate.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-Boc protected intermediate.

Protocol 2: N-Boc Deprotection

Materials:

• N-Boc-4-{[4-(tert-butoxy)phenyl]methyl}piperidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the N-Boc protected intermediate in DCM.

• Add trifluoroacetic acid (TFA) (typically 20-50% v/v) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution until the pH is basic.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield the final product.

Visualizing the Workflow

Reductive Amination and Deprotection Workflow

Caption: Synthetic workflow for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low reaction yields.

References

• BenchChem. (n.d.). managing side reactions in piperidine functionalization.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of....
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes). a.
• DTIC. (2025, June 4). Piperidine Synthesis.
• PMC. (2020, July 3). Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions.
• Benchchem. (n.d.). N-Boc-4-(4-Toluenesulfonyloxymethyl)piperidine | 166815-96-9.
• Benchchem. (n.d.). Side reactions associated with piperidine treatment of PEG-containing molecules.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination.
• PMC. (n.d.). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly.
• DTIC. (n.d.). Fentanyl Synthesis Using N-BOC-4-Piperidinone.
• Benchchem. (n.d.). Literature review on the synthesis of N-substituted piperidin-4-amines.
• ResearchGate. (2015, October 9). Synthesis of N-Substituted piperidines from piperidone.
• Sigma-Aldrich. (n.d.). Application Note – Reductive Amination.
• Benchchem. (n.d.). Application Notes and Protocols: Reductive Amination of 4-Piperidone with Aniline.
• ChemicalBook. (n.d.). N-phenylpiperidin-4-amine synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Boc-4-(4-Toluenesulfonyloxymethyl)piperidine | 166815-96-9 | Benchchem [benchchem.com]
• 8. N-phenylpiperidin-4-amine synthesis - chemicalbook [chemicalbook.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Addressing stability issues of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine in acidic media

Introduction

Welcome to the technical support guide for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine. This document is designed for researchers, scientists, and drug development professionals who may encounter stability challenges with this compound, particularly in acidic environments. The tert-butoxy protecting group on the phenyl ring is highly susceptible to acid-catalyzed cleavage, which can lead to experimental variability, low yields, and the formation of impurities.

This guide provides an in-depth explanation of the underlying chemical instability, a series of frequently asked questions for quick reference, and detailed troubleshooting protocols to help you mitigate these issues effectively. Our goal is to equip you with the knowledge to anticipate and solve these challenges, ensuring the integrity and success of your experiments.

The Core Issue: Mechanism of Acid-Catalyzed Degradation

The primary stability issue with 4-{[4-(tert-butoxy)phenyl]methyl}piperidine arises from the acid-labile nature of the tert-butyl ether linkage.[1] In the presence of a strong acid, the ether oxygen is protonated, creating a good leaving group (tert-butanol).[2] The subsequent cleavage of the carbon-oxygen bond is facilitated by the formation of a highly stable tertiary carbocation (the tert-butyl cation).[3][4] This cation is a reactive electrophile and a major source of side reactions.[5][6]

The overall degradation process can be visualized as follows:

Caption: Acid-catalyzed cleavage of the tert-butoxy group.

This cleavage results in the formation of the desired phenol, but the concurrent generation of the tert-butyl cation can lead to unwanted alkylation of any nucleophilic species in the reaction mixture, including the starting material, product, or solvent.[6][7]

Frequently Asked Questions (FAQs)

Q1: My reaction using 4-{[4-(tert-butoxy)phenyl]methyl}piperidine in an acidic medium is giving a low yield of the expected product. What is the likely cause?

A: The most probable cause is the acid-catalyzed cleavage of the tert-butoxy group on the phenyl ring.[1] Strong acids like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), commonly used in synthesis (e.g., for Boc deprotection of a nitrogen atom elsewhere), can readily remove this group, leading to the formation of 4-[(piperidin-4-yl)methyl]phenol.[8][9] This degradation reduces the concentration of your starting material, thus lowering the yield of your intended product.

Q2: I'm observing an unexpected peak in my LC-MS analysis with a mass corresponding to the loss of 56 amu. What is this?

A: A mass loss of 56 atomic mass units (amu) corresponds to the loss of a tert-butyl group (C₄H₈ via elimination of isobutylene, or C₄H₉ as a cation). This is a strong indicator that your compound is undergoing deprotection at the tert-butoxy position, converting it to the corresponding phenol.

Q3: Besides the deprotected phenol, I see other impurities. What could they be?

A: These are likely side products resulting from the reactive tert-butyl cation generated during deprotection.[5] This cation can alkylate any available nucleophiles.[7] If your reaction mixture contains electron-rich aromatic rings, thiols, or even the piperidine nitrogen of another molecule, you may form tert-butylated byproducts.[5]

Q4: Can I use acidic conditions at all with this compound?

A: Yes, but with caution. The stability is highly dependent on the acid strength, concentration, temperature, and reaction time.[10][11] Very mild acidic conditions or short exposure times might be tolerated. We strongly recommend performing a preliminary stability study to define a safe operating window for your specific reaction (see Troubleshooting Guide 1).

Q5: Are there alternative reagents to strong acids like TFA or HCl for reactions like Boc deprotection if my molecule contains this acid-sensitive group?

A: Absolutely. Several milder methods can be employed to selectively remove other acid-labile groups (like an N-Boc group) while preserving the tert-butyl phenyl ether.[12] Options include using aqueous phosphoric acid, certain Lewis acids like zinc bromide (ZnBr₂), or non-acidic methods.[12][13] A detailed guide to these alternatives is provided below (Troubleshooting Guide 3).

Troubleshooting Guides

Guide 1: Assessing and Confirming Degradation (Forced Degradation Study)

Before optimizing your main reaction, it's crucial to understand the stability limits of your compound. A forced degradation study will provide this data.

Objective: To determine the susceptibility of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine to degradation under various acidic conditions.

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of your compound (e.g., 1 mg/mL) in a non-reactive organic solvent like acetonitrile or methanol.[14]

• Stress Conditions:

  • Mild Acid: Mix 1 mL of the stock solution with 1 mL of 0.01 M HCl.

  • Strong Acid: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.[15]

  • Organic Acid: Mix 1 mL of the stock solution with 1 mL of a 10% (v/v) solution of TFA in dichloromethane (DCM).

• Incubation: Keep all samples at room temperature. Take aliquots at specific time points (e.g., 15 min, 1 hr, 4 hrs, 24 hrs).

• Quenching: Immediately neutralize the aliquots by diluting them into a mobile phase containing a small amount of a weak base (e.g., ammonium bicarbonate) to stop the degradation.

• Analysis: Analyze the quenched samples by a suitable stability-indicating method, such as HPLC or LC-MS, to quantify the remaining parent compound and identify major degradants.[16]

Data Interpretation: Plot the percentage of the parent compound remaining over time for each condition. This will give you a clear picture of how quickly the compound degrades with different acid strengths, allowing you to choose the least harmful conditions for your synthesis.

Guide 2: Mitigating Instability via Reaction Condition Optimization

If your synthetic protocol requires acidic conditions, you can often minimize degradation by carefully controlling the reaction parameters.

• Acid Strength & Concentration: Use the mildest acid possible at the lowest effective concentration. The rate of cleavage often has a significant dependence on acid concentration.[10]

• Temperature: Perform the reaction at the lowest possible temperature. Lowering the temperature from room temperature to 0 °C can dramatically reduce the rate of the degradation side reaction.[11]

• Reaction Time: Monitor your primary reaction closely using TLC or LC-MS and stop it as soon as the starting material is consumed to minimize the compound's exposure time to the acid.[11]

Guide 3: Alternative Deprotection Strategies for Acid-Sensitive Substrates

If you are trying to deprotect another group on your molecule (e.g., an N-Boc group) and want to preserve the tert-butyl phenyl ether, standard strong acid protocols are not suitable. Consider these milder, more selective alternatives.

Reagent/Method	Typical Conditions	Advantages & Considerations
Aqueous Phosphoric Acid	85% H₃PO₄ in an organic solvent or water	Mild, effective, and environmentally benign. Good selectivity for N-Boc over t-Bu ethers.[12][13]
Lewis Acids (e.g., ZnBr₂)	ZnBr₂ in DCM	Can facilitate deprotection under milder conditions than strong Brønsted acids.[9][12]
Oxalyl Chloride / Methanol	(COCl)₂ (3 equiv.) in Methanol, Room Temp	Generates HCl in situ at a controlled rate, reported as a mild and efficient system.[17][18]
Trimethylsilyl Iodide (TMSI)	TMSI in DCM or CH₃CN	A non-acidic method that can be used for substrates that are very sensitive to acid.[8][19]

The following workflow can help you decide on the best strategy when facing stability issues.

Caption: Troubleshooting workflow for stability issues.

Guide 4: Use of Scavengers to Prevent Side Reactions

Even if some degradation is unavoidable, you can prevent the resulting tert-butyl cation from causing further damage by using a "scavenger."

Objective: To trap the electrophilic tert-butyl cation and prevent it from alkylating other molecules in the reaction.

What is a Scavenger? A scavenger is a nucleophilic compound added to the reaction mixture that is more reactive towards the carbocation than your substrate or product.

Common Scavengers & Protocol:

• Anisole or Thioanisole: These are excellent cation traps.[8]

• Protocol: Add the scavenger (e.g., anisole, 5-10% v/v) to the reaction mixture before adding the acid.[5] The scavenger will preferentially react with any tert-butyl cations that are formed, preventing the formation of tert-butylated impurities on your compound of interest.

References

• Navigating Boc Deprotection: A Guide to Preventing Side Products. Benchchem.
• A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. Benchchem.
• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. PMC.
• tert-Butyloxycarbonyl protecting group. Wikipedia.
• Technical Support Center: Alternative Methods for N-Boc Deprotection. Benchchem.
• Technical Support Center: Troubleshooting Boc Deprotection Failures. Benchchem.
• Technical Support Center: Monitoring t-Butyl Ester Deprotection Reactions. Benchchem.
• N-Boc deprotection issues and alternative methods. Benchchem.
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• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Amine Protection / Deprotection. Fisher Scientific.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. PMC.
• tert-Butyl Esters. Organic Chemistry Portal.
• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit.
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• An In-depth Technical Guide to the Solubility and Stability of Piperidin-2-ylmethylacetate. Benchchem.
• Stability testing and degradation pathways of 2-Piperidin-1-ylmethyl-morpholine. Benchchem.
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• Cleavage Of Ethers With Acid. Master Organic Chemistry.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing.

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Reference Data & Comparative Studies

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

For Immediate Release

In the landscape of pharmaceutical development and chemical analysis, understanding the structural nuances of novel compounds is paramount. Mass spectrometry stands as a cornerstone technique for this purpose, providing intricate details about a molecule's structure through its fragmentation patterns. This guide offers an in-depth analysis of the predicted electrospray ionization (ESI) mass spectrometry fragmentation of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine, a piperidine derivative of interest. By comparing its fragmentation behavior with structurally related analogs, we provide a predictive framework for researchers and scientists in the field.

Structural Features and Predicted Fragmentation Hotspots

4-{[4-(Tert-butoxy)phenyl]methyl}piperidine possesses several key structural features that will dictate its fragmentation behavior under ESI-MS/MS analysis. The molecular weight of the neutral molecule is 261.42 g/mol . In positive ion mode ESI, the molecule will readily protonate, primarily on the basic nitrogen of the piperidine ring, to form the precursor ion [M+H]⁺ at an m/z of 262.43.

The primary sites for fragmentation are:

• The Tert-butoxy Group: This bulky group is prone to facile cleavage.

• The Piperidine Ring: The ring can undergo characteristic ring-opening fragmentation.

• The Benzyl-Piperidine Bond: The C-C bond connecting the piperidine ring to the benzyl group is another potential cleavage site.

Based on these features, a cascade of fragmentation events can be predicted, initiated by the protonated molecular ion.

The Predicted Fragmentation Pathway

Upon collision-induced dissociation (CID) of the [M+H]⁺ precursor ion (m/z 262.4), several key fragmentation pathways are anticipated. The most prominent of these is expected to be driven by the lability of the tert-butoxy group.

A primary fragmentation route involves the neutral loss of isobutylene (56.11 Da) from the tert-butoxy group, a well-documented pathway for tert-butyl phenyl ethers. This would result in a prominent fragment ion at m/z 206.32, corresponding to the protonated 4-{[4-hydroxyphenyl]methyl}piperidine.

Further fragmentation of the piperidine ring is also expected. Alpha-cleavage, the breaking of a C-C bond adjacent to the nitrogen, is a common fragmentation pathway for piperidine derivatives.[1] This can lead to the formation of stable iminium ions.[1] Ring fission or cleavage can also result in various acyclic fragment ions.[1]

The diagram below illustrates the predicted primary fragmentation pathways.

Caption: Predicted ESI-MS/MS fragmentation of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine.

Comparative Fragmentation Analysis

To substantiate these predictions, it is instructive to compare the expected fragmentation of our target molecule with that of its structural analogs.

Compound	Key Structural Difference	Expected Key Fragments	Implication for Analysis
4-Benzylpiperidine	Lacks the tert-butoxy group.	m/z 176 ([M+H]⁺), 91 (tropylium ion)	The absence of the m/z 206 fragment and the prominent m/z 91 peak would confirm the influence of the tert-butoxy group in the target molecule's fragmentation.
4-{[4-Hydroxyphenyl]methyl}piperidine	Hydroxyl group instead of tert-butoxy.	m/z 206 ([M+H]⁺), fragments from piperidine ring opening.	The mass spectrum of this compound would be expected to be very similar to the MS/MS spectrum of the target molecule after the initial loss of isobutylene.
Tert-butyl phenyl ether	Lacks the benzylpiperidine moiety.	m/z 151 ([M+H]⁺), 95 (loss of isobutylene)	This simpler molecule isolates the fragmentation of the tert-butoxy phenyl group, confirming the facile loss of isobutylene.[2]

This comparative approach allows for a more confident assignment of fragment ions and provides a deeper understanding of how different functional groups direct the fragmentation process. The fragmentation of the piperidine ring itself is heavily influenced by its substituents.[1]

Experimental Protocol for LC-MS/MS Analysis

To acquire high-quality mass spectra for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Objective: To obtain the full scan MS and product ion MS/MS spectra of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine.

Materials:

• 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine sample

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid (0.1% v/v)

• A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.[1]

• A suitable HPLC system.

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analyte in ACN.

  • Dilute the stock solution to a final concentration of 1 µg/mL in a 50:50 mixture of ACN and water containing 0.1% formic acid. The acid is added to enhance protonation.[3]

• Liquid Chromatography (LC) Method:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 2 µL.[1]

  • Column Temperature: 40 °C.[1]

• Mass Spectrometry (MS) Method:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

  • Full Scan (MS1): Scan from m/z 100 to 500 to identify the protonated precursor ion [M+H]⁺.[1]

  • Product Ion Scan (MS/MS):

    • Select the [M+H]⁺ ion (m/z 262.4) as the precursor for fragmentation.

    • Apply a range of collision energies (e.g., 10, 20, 40 eV) to observe the formation and relative abundance of different fragment ions. This energy optimization is crucial for obtaining a rich fragmentation spectrum.[1]

    • Scan for product ions from m/z 50 to 270.

• Data Analysis:

  • Identify the precursor ion in the full scan spectrum.

  • Analyze the product ion spectrum to identify the major fragment ions.

  • Propose structures for the observed fragments based on the predicted pathways and accurate mass measurements (if using a high-resolution mass spectrometer).

The following diagram outlines the experimental workflow.

Caption: Workflow for the LC-MS/MS analysis of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine.

Conclusion

The mass spectrometry fragmentation of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine is predicted to be dominated by the facile loss of isobutylene from the tert-butoxy group, followed by characteristic cleavages of the piperidine ring. By understanding these fragmentation patterns and comparing them to related structures, researchers can confidently identify and characterize this and similar molecules. The provided experimental protocol offers a robust method for obtaining high-quality data to support these analytical endeavors. This predictive guide serves as a valuable resource for scientists engaged in drug discovery and development, enabling them to navigate the complexities of structural elucidation with greater certainty.

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• Chemistry LibreTexts.
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A Comparative Guide to Developing a Stability-Indicating HPLC Purity Assay for 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

This guide provides a comprehensive, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity determination of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, compare alternative approaches, and present a fully validated method that ensures trustworthy and accurate results for researchers and drug development professionals.

Introduction: The Analytical Challenge

4-{[4-(Tert-butoxy)phenyl]methyl}piperidine is a molecule of interest in pharmaceutical development. Its structure, featuring a basic piperidine ring and a hydrophobic tert-butoxy-phenyl group, presents a distinct set of analytical challenges. Ensuring the purity of this active pharmaceutical ingredient (API) is paramount for safety and efficacy. A stability-indicating analytical method is therefore not just a quality control requirement; it is a critical tool that can detect and quantify degradation products, providing essential insights into the molecule's stability profile.[1] High-performance liquid chromatography (HPLC) is the quintessential technique for this purpose, offering the specificity and sensitivity needed to separate the main compound from process-related impurities and potential degradants.[1][2]

The Strategic Approach to Method Development

A successful method development process is a systematic investigation, not a random walk. The goal is to find the "sweet spot" of chromatographic conditions that provides optimal separation in a reasonable timeframe. Our strategy is a multi-stage process, beginning with an understanding of the analyte's physicochemical properties and culminating in a fully validated, robust method.

The workflow is designed to be logical and efficient, minimizing unnecessary experiments while maximizing the quality of the final method.

Caption: Workflow for HPLC Method Development.

Experimental Protocol: From Screening to a Final Method

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II or equivalent system equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Columns:

  • Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) - Primary column

  • Waters XBridge Phenyl (4.6 x 150 mm, 3.5 µm) - Alternative selectivity

  • Phenomenex Kinetex C8 (4.6 x 150 mm, 2.6 µm) - Alternative hydrophobicity

• Chemicals: HPLC-grade acetonitrile (ACN) and methanol (MeOH), Formic acid (FA), Ammonium acetate, and purified water.

• Analyte: 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine reference standard.

Analyte Characterization: The Causality Behind Our Choices

• UV Spectrum: A DAD scan of the analyte in the mobile phase reveals a UV maximum (λmax) around 225 nm. This wavelength is selected for detection to ensure high sensitivity for both the parent compound and potential impurities which often share the same chromophore.

• pKa & logP: The piperidine moiety is basic (estimated pKa ~10-11), while the tert-butoxy-phenyl group is hydrophobic. This dual nature dictates a reversed-phase HPLC approach.[3][4] To ensure consistent protonation of the basic nitrogen and prevent poor peak shape (tailing), the mobile phase pH must be controlled. A pH of around 3 is ideal, as it is well below the pKa, ensuring the analyte is in a single, stable ionic form.[5][6]

Phase 1 & 2: Chromatographic Method Optimization

The core of method development lies in systematically optimizing the separation parameters.

Step 1: Initial Column and Mobile Phase Screening We begin with a standard C18 column, which is a workhorse in reversed-phase chromatography due to its strong hydrophobic retention.[4] A generic gradient of 10-90% Acetonitrile in water (with 0.1% Formic Acid) is used. Formic acid is chosen as the mobile phase modifier because it effectively controls the pH at ~2.7 and is volatile, making it compatible with mass spectrometry (LC-MS) if impurity identification is later required.[3]

Step 2: Mobile Phase and Column Selectivity Comparison The objective is to achieve the best separation (resolution) between the main peak and any observed impurities. We compare different organic modifiers and column chemistries.

Parameter	Condition 1 (C18/ACN)	Condition 2 (C18/MeOH)	Condition 3 (Phenyl/ACN)
Column	ZORBAX Eclipse Plus C18	ZORBAX Eclipse Plus C18	Waters XBridge Phenyl
Organic Modifier	Acetonitrile (ACN)	Methanol (MeOH)	Acetonitrile (ACN)
Main Peak RT (min)	8.5	9.2	7.9
Critical Pair Resolution *	1.8	1.5	2.1
Peak Tailing Factor	1.1	1.3	1.1
Backpressure (psi)	2200	2800	2100

*Critical Pair Resolution: The resolution between the main analyte peak and the closest eluting impurity.

Analysis of Results:

• ACN vs. MeOH: Acetonitrile provided better resolution and lower backpressure compared to methanol.[3] Methanol, being a protic solvent, can have different interactions, which in this case led to reduced separation efficiency.

• C18 vs. Phenyl Column: The Phenyl column offered superior resolution for a critical impurity pair. This is due to alternative selectivity mechanisms, specifically pi-pi interactions between the phenyl stationary phase and the aromatic ring of the analyte and its impurities. This makes it the superior choice.

Step 3: Gradient Optimization With the Phenyl column and ACN/0.1% FA mobile phase selected, the gradient is fine-tuned to ensure all potential impurities, especially those eluting close to the main peak, are well-separated. The initial 25-minute gradient was shortened to 18 minutes without sacrificing resolution, improving throughput.

Proposed Final HPLC Method for Purity Assay

The optimization process leads to the following final method parameters:

Parameter	Optimized Condition
Column	Waters XBridge Phenyl (4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 70% B in 10 min, 70% to 90% B in 2 min, hold at 90% B for 2 min, return to 10% B in 1 min, equilibrate for 3 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	225 nm
Injection Volume	10 µL
Sample Diluent	50:50 Acetonitrile:Water

Method Validation: A Self-Validating System

A developed method is incomplete until it is validated to prove its fitness for purpose.[7][8] The validation is performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8]

Caption: Key Parameters for Method Validation.

Specificity (Forced Degradation Studies)

To prove the method is stability-indicating, the analyte is subjected to stress conditions to intentionally generate degradation products.[2][9][10] The goal is to achieve 5-10% degradation of the API.[1]

Protocol:

• Acid/Base Hydrolysis: 0.1 M HCl / 0.1 M NaOH at 60°C for 4 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: 105°C for 48 hours.

• Photolytic: Exposed to ICH-specified light conditions (1.2 million lux hours and 200 W h/m²).

Results: The method successfully separated the intact API from all degradation products formed under stress. The DAD's peak purity analysis confirmed that the main analyte peak was spectrally pure in all stressed samples, demonstrating specificity.[11][12][13]

Validation Data Summary

The method was validated for linearity, accuracy, precision, and robustness with the following results:

Validation Parameter	Acceptance Criteria	Result
Linearity (R²)	≥ 0.999	0.9998
Range	80-120% of nominal concentration	Confirmed
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (Repeatability, %RSD)	≤ 2.0%	0.45%
Precision (Intermediate, %RSD)	≤ 2.0%	0.68%
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	0.05% of nominal concentration
Robustness	Results unaffected by small changes	Passed (Flow rate ±0.1, Temp ±2°C)

These results confirm that the analytical procedure is accurate, precise, and reliable for its intended purpose.[11][14][15]

Comparative Analysis: HPLC vs. Alternative Technologies

While HPLC is the gold standard, it's useful to understand its place among other analytical technologies.

Technology	Principle	Pros for this Analyte	Cons for this Analyte
HPLC (This Method)	Liquid-solid partitioning	Robust, excellent for non-volatile compounds, high precision, widely available.	Moderate analysis time (18 min).
UHPLC (Ultra-HPLC)	Similar to HPLC, but with smaller particles (<2 µm)	Faster analysis (~5 min), higher resolution, less solvent consumption.	Requires specialized high-pressure equipment, more prone to clogging.
Gas Chromatography (GC)	Gas-solid partitioning	-	Not suitable. Analyte is not volatile and would require derivatization, adding complexity and variability.
Supercritical Fluid Chromatography (SFC)	Uses supercritical CO₂ as mobile phase	Fast, uses less organic solvent.	Less robust for routine QC, may not offer better selectivity for these specific impurities.

Final Conclusion

This guide has detailed the systematic development and rigorous validation of a stability-indicating HPLC method for the purity analysis of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine. By grounding our experimental choices in the physicochemical properties of the analyte and leveraging a multi-parameter optimization strategy, we established a final method using a Phenyl stationary phase that provides superior selectivity. The comprehensive validation, including forced degradation studies, confirms that the method is specific, accurate, precise, and robust, meeting the stringent requirements of the pharmaceutical industry as outlined by ICH guidelines. This method stands as a reliable tool for ensuring the quality and stability of this important compound.

References

• The role of forced degradation studies in stability indicating HPLC method development. (n.d.). ResearchGate. Retrieved February 25, 2026, from [Link]

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. (n.d.). Open Access Journals. Retrieved February 25, 2026, from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. Retrieved February 25, 2026, from [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). Alwsci. Retrieved February 25, 2026, from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA. Retrieved February 25, 2026, from [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. (2025, December 4). Perpusnas. Retrieved February 25, 2026, from [Link]

• Mobile Phase Selection in Method Development: How to Optimize. (2025, October 21). Welch Materials. Retrieved February 25, 2026, from [Link]

• Stability Indicating HPLC Method Development and Validation. (n.d.). SciSpace. Retrieved February 25, 2026, from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Broughton. Retrieved February 25, 2026, from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved February 25, 2026, from [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2006, June). European Medicines Agency. Retrieved February 25, 2026, from [Link]

• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited. Retrieved February 25, 2026, from [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2022, April 15). LCGC International. Retrieved February 25, 2026, from [Link]

• Hplc method development and validation: an overview. (n.d.). SciSpace. Retrieved February 25, 2026, from [Link]

• A Complete Guide to Mobile Phase and Stationary Phase in HPLC. (n.d.). Labtech. Retrieved February 25, 2026, from [Link]

• Control pH During Method Development for Better Chromatography. (n.d.). Agilent. Retrieved February 25, 2026, from [Link]

• HPLC Testing and Analysis - Detailed Guide for Accurate Results. (2024, July 23). Torontech. Retrieved February 25, 2026, from [Link]

• Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). LinkedIn. Retrieved February 25, 2026, from [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. (2020, November 15). Technology Networks. Retrieved February 25, 2026, from [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. (2020, March 23). Acta Scientific. Retrieved February 25, 2026, from [Link]

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A Comparative Analysis of Tert-Butoxy vs. Methoxy Benzyl Piperidine Analogs in Drug Discovery

A Senior Application Scientist's Guide to Structure-Activity Relationships and Experimental Design

The N-benzylpiperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents targeting the central nervous system (CNS) and other biological systems. The substitution pattern on the N-benzyl ring is a critical determinant of a compound's pharmacological profile, influencing its affinity, selectivity, and functional activity at various biological targets. This guide provides an in-depth comparison of two common substituents: the sterically demanding, lipophilic tert-butoxy group and the smaller, electron-donating methoxy group.

By examining the causal relationships between these structural modifications and their resulting bioactivity, this document aims to equip researchers, scientists, and drug development professionals with field-proven insights to guide analog design and optimization.

The Rationale: Steric Bulk vs. Electronic Effects

The choice between a tert-butoxy and a methoxy group on the benzyl ring represents a classic medicinal chemistry query, balancing steric and electronic factors:

• Methoxy Group (-OCH₃): A relatively small, planar, electron-donating group. It can act as a hydrogen bond acceptor and its electronic properties can influence the overall basicity of the piperidine nitrogen. Its presence can enhance interactions with specific residues in a binding pocket without introducing significant steric hindrance.

• Tert-Butoxy Group (-OC(CH₃)₃): A bulky, non-planar, lipophilic group. Its primary influence is steric; it can be used to probe the size and shape of a receptor's binding pocket. A favorable interaction may indicate a large hydrophobic pocket, while a loss of affinity might suggest a steric clash. This group significantly increases the lipophilicity of the molecule, which can impact its pharmacokinetic properties, such as membrane permeability and metabolic stability.

This guide will explore these differences through the lens of synthesis, in vitro bioactivity at key pharmacological targets, and the underlying structure-activity relationships (SAR).

Experimental Methodologies

To objectively compare these analogs, a series of standardized, self-validating experimental protocols are essential. The following sections detail the synthesis and key bioassays required for a comprehensive evaluation.

General Synthesis of N-Benzyl Piperidine Analogs

A common and efficient method for synthesizing these target compounds is through reductive amination. This approach offers high yields and accommodates a wide range of substituted aldehydes.

• Reaction Setup: To a solution of piperidine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add the substituted benzaldehyde (e.g., 4-methoxybenzaldehyde or 4-tert-butoxybenzaldehyde) (1.1 eq.).

• Reductant Addition: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.), portion-wise to the stirring solution at room temperature. The use of NaBH(OAc)₃ is advantageous as it is selective for the iminium ion intermediate and tolerant of many functional groups.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product is then purified by flash column chromatography on silica gel to yield the desired N-benzyl piperidine analog.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: General workflow for the synthesis of N-benzyl piperidine analogs via reductive amination.

Biological Evaluation: Key Assays

The bioactivity of piperidine derivatives is vast. For this comparative guide, we will focus on three well-established target classes where N-benzylpiperidines have shown significant activity: Cholinesterases, Serotonin Transporter, and Sigma Receptors.

This assay determines the binding affinity (Kᵢ) of the test compounds for the human serotonin transporter (hSERT).[1]

• Membrane Preparation: Utilize cell membranes from HEK293 cells stably expressing hSERT.

• Assay Buffer: Prepare a buffer consisting of 50 mM Tris-HCl, 120 mM NaCl, and 5 mM KCl at pH 7.4.

• Incubation: In a 96-well plate, combine 50 µL of test compound (at various concentrations), 50 µL of [³H]-Paroxetine (a specific SERT radioligand, final concentration ~0.1 nM), and 150 µL of the membrane preparation.

• Defining Non-Specific Binding: In separate wells, use a high concentration of a known SERT inhibitor (e.g., 10 µM Fluoxetine) to determine non-specific binding.

• Incubation: Incubate the plates at room temperature for 60 minutes.

• Harvesting: Terminate the assay by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the radioligand concentration and Kₐ is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay to determine SERT affinity.

Results and Discussion: A Comparative Bioactivity Profile

While a direct, side-by-side comparison of para-methoxybenzylpiperidine and para-tert-butoxybenzylpiperidine across multiple targets is not available in a single study, we can synthesize a comparative profile by examining structure-activity relationship (SAR) data from several key studies on related N-benzylpiperidine scaffolds.

Cholinesterase (AChE/BuChE) Inhibition

Cholinesterase inhibitors are a primary treatment for Alzheimer's disease.[2] The N-benzylpiperidine moiety is a core component of the leading drug, Donepezil.[3]

• Methoxy Analog: Studies on benzylpiperidine-linked benzimidazolinones show that introducing a meta- or para-methoxy group to the benzyl ring generally leads to a decrease in inhibitory activity against both Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) compared to the unsubstituted analog.[4] This suggests that the electron-donating nature of the methoxy group is not favorable for binding in the active site gorge of these enzymes, or that a more hydrophobic substituent is preferred. For example, in one series, the unsubstituted analog (15a) was more potent than the methoxy-substituted version (15e).[4]

• Tert-Butoxy Analog: Direct data for a tert-butoxy analog in this specific context is limited. However, SAR studies often show that bulky substituents on the benzyl ring can be detrimental to AChE inhibition unless they can access a specific hydrophobic pocket. The active site of AChE features a narrow gorge, and a bulky group like tert-butoxy is likely to cause a steric clash, significantly reducing or abolishing activity.

Causality: The binding of Donepezil-like inhibitors involves π-π stacking interactions between the benzyl ring and aromatic residues (like Trp86 and Trp286) in the enzyme's active site.[4] The smaller methoxy group may alter the electronics of this interaction unfavorably, while the much larger tert-butoxy group would likely prevent the molecule from entering the narrow gorge to reach these residues altogether.

Monoamine Transporter (DAT/SERT/NET) Affinity

N-benzylpiperidine analogs are well-known for their interaction with monoamine transporters, which are key targets for antidepressants and treatments for addiction.[5]

• Methoxy Analog: In a series of N-(phenoxyalkyl)piperidines, a para-methoxy group on the phenoxy moiety generally resulted in slightly lower, but still potent, sub-nanomolar affinity for the sigma-1 (σ₁) receptor compared to its para-chloro counterpart.[6] While not a benzyl group, this provides insight into the effect of the methoxy substituent. In other studies focused on the dopamine transporter (DAT), electron-donating groups like methoxy were generally less favorable than electron-withdrawing groups for high-affinity binding.[7]

• Tert-Butoxy Analog: Data on tert-butoxy analogs for monoamine transporters is scarce. However, a general SAR principle for many transporter ligands is that very large, bulky substituents on the aromatic ring can decrease affinity due to steric constraints within the binding site.[5]

Causality: The binding pockets of monoamine transporters are relatively constrained. While some degree of substitution is tolerated and can enhance selectivity, a large group like tert-butoxy may be too sterically hindering to allow for optimal binding, unlike smaller groups such as halogens or methyl groups.[5][7]

Sigma (σ) Receptor Affinity

Sigma receptors are unique intracellular chaperone proteins implicated in a range of CNS disorders. N-benzylpiperidine is a common scaffold for high-affinity sigma receptor ligands.[8]

• Methoxy Analog: The electronic properties of substituents play a key role in sigma receptor affinity. Electron-donating groups, such as a para-methoxy group, have been shown to significantly increase affinity and selectivity for the sigma-2 (σ₂) receptor over the sigma-1 (σ₁) subtype in certain scaffolds.[9] This suggests the σ₂ receptor's binding site has a favorable interaction with electron-rich aromatic systems.

• Tert-Butoxy Analog: The σ₁ receptor pharmacophore model includes two hydrophobic regions. A bulky, lipophilic group like tert-butoxy could potentially enhance binding if it can favorably occupy one of these hydrophobic pockets without causing a steric clash with key residues like Glu172.[8]

Causality: The differential effects highlight the distinct topographies of the σ₁ and σ₂ binding sites. The preference of the σ₂ receptor for an electron-rich methoxy-substituted ligand suggests a specific electronic interaction, whereas the potential for the σ₁ receptor to accommodate a bulky tert-butoxy group would indicate a larger, more lipophilic binding pocket.

Summary of Comparative Bioactivity

Target Class	Methoxy-Benzyl Analog	Tert-Butoxy-Benzyl Analog	Probable Rationale
Cholinesterases	Generally reduces potency vs. unsubstituted.[4]	Likely low or no activity.	Steric hindrance in the narrow active site gorge is detrimental.[4]
Monoamine Transporters	Generally less potent than electron-withdrawing groups.[7]	Likely low affinity.	The binding pocket is sterically constrained.[5]
Sigma Receptors	Can enhance affinity and selectivity, particularly for σ₂.[9]	May enhance affinity for σ₁ if the binding site has a large hydrophobic pocket.	Different binding site topographies; σ₂ prefers electron-rich ligands, σ₁ has lipophilic pockets.[8][9]

Conclusion and Future Directions

The comparison between tert-butoxy and methoxy benzyl piperidine analogs reveals a clear divergence in their likely biological activities, driven by fundamental differences in sterics, electronics, and lipophilicity.

• The methoxy group , being smaller and electron-donating, is a more subtle modulator of activity. While it often reduces affinity for sterically constrained targets like cholinesterases and monoamine transporters, it can be strategically employed to enhance selectivity for targets like the sigma-2 receptor that favor its electronic properties.[4][9]

• The tert-butoxy group is a much larger, sterically demanding probe. Its utility is likely limited to targets with large, accessible hydrophobic pockets, such as potentially the sigma-1 receptor. For the majority of well-studied piperidine targets, it is likely to be detrimental to binding affinity.

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Decoding the Vibrational Fingerprint: A Comparative Guide to the IR Spectroscopy of 4-{[4-(Tert-butoxy)phenyl]methyl}piperidine

For Immediate Release

Prepared by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of pharmaceutical development and complex organic synthesis, unambiguous structural confirmation is paramount. Infrared (IR) spectroscopy remains a first-line, non-destructive technique, providing a unique vibrational fingerprint of a molecule's functional groups. This guide offers an in-depth analysis of the characteristic IR absorption peaks for the novel compound 4-{[4-(tert-butoxy)phenyl]methyl}piperidine .

This document serves as a key reference for researchers, quality control analysts, and medicinal chemists. We will dissect the expected IR spectrum by correlating specific vibrational modes with the distinct structural motifs of the molecule. To provide a robust analytical framework, we will compare its predicted spectrum with the empirical spectra of analogous compounds, highlighting key differentiators for confident identification.

The Molecular Architecture: Identifying Key Vibrational Reporters

The structure of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine integrates several key functional groups, each with characteristic IR absorption frequencies. Understanding these individual components is crucial to interpreting the full spectrum.

Caption: Key functional groups in 4-{[4-(tert-butoxy)phenyl]methyl}piperidine.

Based on this structure, we can predict a composite spectrum arising from:

• Piperidine Ring: A secondary amine (N-H) and saturated aliphatic (C-H) bonds.

• p-Disubstituted Benzene Ring: Aromatic C-H and C=C bonds.

• Tert-butyl Group: Saturated C-H bonds with characteristic bending patterns.

• Ether Linkage: An aryl-alkyl ether (C-O-C) bond.

• Methylene Bridge: A CH₂ group linking the two ring systems.

Predicted IR Absorption Profile

The following table summarizes the anticipated characteristic absorption bands for 4-{[4-(tert-butoxy)phenyl]methyl}piperidine. The causality for each peak assignment is grounded in established principles of molecular vibrations in organic molecules.[1]

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Justification
~3350 - 3310	Weak-Medium	N-H Stretch	Characteristic of a secondary amine. The peak is expected to be sharper than an O-H band.[2]
3100 - 3010	Weak-Medium	Aromatic C-H Stretch	sp² C-H stretching vibrations from the benzene ring appear at higher wavenumbers than aliphatic C-H stretches.[3]
2960 - 2850	Strong	Aliphatic C-H Stretch	Asymmetric and symmetric stretching of C-H bonds in the piperidine ring, methylene bridge, and tert-butyl group. This region will likely show multiple, overlapping sharp peaks.[2]
~1610 & ~1510	Medium	Aromatic C=C Stretch	In-ring carbon-carbon double bond stretching vibrations are characteristic of aromatic systems.[4][5]
~1470 - 1450	Medium	Aliphatic C-H Bend	Scissoring and bending vibrations from the piperidine and methylene CH₂ groups.
~1390 & ~1365	Medium-Strong	Tert-butyl C-H Bend	The presence of a tert-butyl group often gives rise to a characteristic doublet, corresponding to symmetric and asymmetric bending. This is a key diagnostic feature.
~1245	Strong	Aryl-Alkyl Ether C-O Stretch	Asymmetric C-O-C stretching. This peak is typically strong and is a key indicator of the ether linkage.
~830	Strong	Aromatic C-H Out-of-Plane Bend	This strong absorption is highly characteristic of 1,4-disubstitution (para) on a benzene ring.[5]

Comparative Spectral Analysis

To build confidence in our peak assignments, we compare the predicted spectrum with the known IR spectra of structurally related molecules.

Alternative 1: 4-Benzylpiperidine

This molecule shares the piperidine ring and the benzyl moiety but lacks the tert-butoxy group. Its spectrum provides a baseline for the core structure.

• Shared Peaks: The IR spectrum of 4-benzylpiperidine will show the N-H stretch (~3300 cm⁻¹), strong aliphatic C-H stretches (2950-2850 cm⁻¹), and aromatic C-H and C=C absorptions.[4][5][6]

• Key Differentiator: The most significant difference will be the absence of the strong C-O ether stretch (~1245 cm⁻¹) and the characteristic tert-butyl bending vibrations (~1390/1365 cm⁻¹). The out-of-plane bending will correspond to a monosubstituted benzene ring (~740 and ~700 cm⁻¹) rather than a p-disubstituted one.[6]

Alternative 2: p-Cresol

While p-cresol has a hydroxyl group instead of an ether and piperidine, it serves as a good comparison for the p-substituted aromatic portion.

• Shared Peaks: The spectrum of p-cresol displays characteristic aromatic C=C stretches (~1610, 1515 cm⁻¹) and a strong out-of-plane bend for p-substitution (~820 cm⁻¹).[7][8]

• Key Differentiator: p-Cresol will be dominated by a very broad, strong O-H stretching band from 3600-3200 cm⁻¹, which is absent in our target molecule.[3][7] It will also lack the secondary amine N-H peak and the extensive aliphatic C-H absorptions below 3000 cm⁻¹.

Alternative 3: tert-Butyl Phenyl Ether

This molecule is an excellent comparison for the substituted phenyl ether portion of our target compound.

• Shared Peaks: Its spectrum will prominently feature the strong aryl-alkyl C-O stretch (~1240 cm⁻¹) and the tert-butyl C-H bending patterns.[9] It will also show aromatic C-H stretches above 3000 cm⁻¹.

• Key Differentiator: This simpler molecule will lack the N-H stretch from the piperidine ring and will have a much less complex aliphatic C-H stretching region compared to our target molecule, which contains the entire piperidine ring system.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The following is a generalized workflow for obtaining a high-quality FTIR spectrum of a solid or liquid organic compound.

Caption: Standard workflow for FTIR spectroscopic analysis.

Step-by-Step Methodology: [10]

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium. Purge the sample compartment with dry air or nitrogen to minimize atmospheric CO₂ (~2350 cm⁻¹) and water vapor (broad bands ~3700-3400 cm⁻¹ and ~1630 cm⁻¹) interference.[11]

• Background Collection: Perform a background scan with no sample in the beam path. This is crucial for obtaining the sample's true absorbance spectrum, as it accounts for the instrument's and environment's inherent signals.

• Sample Preparation:

  • For Solids (KBr Pellet Method): Mix a small amount of the sample (~1-2 mg) with ~100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • For Liquids/Oils (Neat Method with ATR): Place a small drop of the liquid sample directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory. Ensure the crystal is fully covered.

• Sample Analysis: Place the prepared sample (KBr pellet in a holder or the ATR accessory) into the sample compartment. Acquire the spectrum. Typical parameters include a scan range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed by the software to generate the spectrum. Apply necessary corrections, such as baseline correction, if required.

• Analysis: Identify the wavenumbers of the major absorption peaks and compare them against the predicted values and reference spectra.

Conclusion

The IR spectrum of 4-{[4-(tert-butoxy)phenyl]methyl}piperidine is rich with diagnostic information. By systematically evaluating the contributions from the piperidine, p-disubstituted phenyl, and tert-butyl ether moieties, a clear and predictable vibrational fingerprint emerges. The key identifiers for this molecule are the combination of a weak secondary amine N-H stretch, strong C-O ether absorption, a characteristic p-disubstituted aromatic bending peak, and the distinctive doublet of the tert-butyl group. This guide provides the analytical framework necessary for researchers to confidently identify and characterize this compound, distinguishing it from potential precursors and related impurities.

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